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Compound of Interest

Compound Name: Azepan-3-yl-methyl-amine

Cat. No.: B055181 Get Quote

Notice: Despite a comprehensive search of scientific literature and chemical databases, there

is a significant lack of publicly available in-depth technical data for Azepan-3-yl-methyl-amine
(CAS 124695-93-8). The information that can be provided is limited to basic chemical

properties and supplier-derived information. No peer-reviewed articles detailing its synthesis,

pharmacology, toxicology, or experimental protocols were identified. Therefore, the core

requirements for an in-depth technical guide, including detailed experimental protocols,

quantitative data tables, and visualizations of biological pathways, cannot be fulfilled at this

time.

Chemical Identity and Properties
This section summarizes the basic chemical and physical properties of Azepan-3-yl-methyl-
amine.

Table 1: Chemical Identifiers and Basic Properties
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Property Value Source

CAS Number 124695-93-8 [1]

Chemical Name Azepan-3-yl-methyl-amine [1]

Synonyms

N-Methyl-azepan-3-amine, 1H-

Azepin-3-amine, hexahydro-N-

methyl-

[1]

Molecular Formula C₇H₁₆N₂ [2]

Molecular Weight 128.22 g/mol [2]

Appearance Not Specified

Purity
Typically offered at ≥95% by

commercial suppliers.
[3]

Table 2: Predicted Physicochemical Properties

Property Value Source

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Topological Polar Surface Area 24.1 Å² [2]

Complexity 73.3 [2]

Heavy Atom Count 9 [2]

Synthesis and Manufacturing
Detailed, peer-reviewed synthesis protocols for Azepan-3-yl-methyl-amine are not available in

the public domain. The compound is, however, commercially available from various chemical

suppliers, indicating that established synthesis routes exist. These are likely proprietary

methods held by the manufacturers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://m.chemicalbook.com/ProdSupplierGWCB0183448_EN.htm
https://m.chemicalbook.com/ProdSupplierGWCB0183448_EN.htm
https://m.chemicalbook.com/ProdSupplierGWCB0183448_EN.htm
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://aksci.com/item_list.php?search=&page=85
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.benchchem.com/product/b055181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological and Toxicological Profile
There is no available information in peer-reviewed literature regarding the pharmacological

properties, mechanism of action, binding affinities, in vitro or in vivo efficacy, metabolism,

pharmacokinetics, or toxicological profile of Azepan-3-yl-methyl-amine.

Experimental Protocols
No published experimental protocols involving Azepan-3-yl-methyl-amine were found during

the literature search.

Visualizations
Due to the absence of any data on biological activity, signaling pathways, or experimental

workflows, no diagrams can be generated.

Conclusion
Azepan-3-yl-methyl-amine (CAS 124695-93-8) is a chemical compound for which there is a

notable absence of detailed scientific research in the public domain. While its basic chemical

properties are known and it is available commercially, its biological activity and potential

applications remain uncharacterized in scientific literature. Researchers and drug development

professionals interested in this molecule would need to conduct foundational research,

including synthesis optimization, in vitro and in vivo screening, and toxicological assessments,

to determine its properties and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Azepan-3-yl-methyl-amine
(CAS 124695-93-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-cas-number-
124695-93-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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